Cas no 139388-86-6 (Heptanal, 3-methyl-2-(3-methyl-2-butenyl)-)

• Product Name: Heptanal, 3-methyl-2-(3-methyl-2-butenyl)-
• CAS No: 139388-86-6
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 1269196
• Update Time: 2024-08-03

Heptanal, 3-methyl-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 3-methyl-2-(3-methyl-2-butenyl)-
• Heptanal, 3-methyl-2-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C13H24O/c1-5-6-7-12(4)13(10-14)9-8-11(2)3/h8,10,12-13H,5-7,9H2,1-4H3
• InChI Key： DOMCPZQISWNBNT-UHFFFAOYSA-N
• SMILES： C(=O)C(C/C=C(\C)/C)C(C)CCCC

Computed Properties

• Exact Mass: 196.18282

Experimental Properties

• Density: 0.836±0.06 g/cm3(Predicted)
• Boiling Point: 263.9±9.0 °C(Predicted)
• PSA: 17.07